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Compound of Interest

Compound Name: 2-Amino-2-ethylhexanoic acid
CAS No.: 114781-15-6
Cat. No.: B039256
Get Quote
. J

Executive Summary & Critical Safety Distinction
2-Amino-2-ethylhexanoic acid (often referred to as
-ethylnorleucine) is a non-proteinogenic,

-disubstituted amino acid used primarily as a chiral building block in peptide synthesis and drug
development.[1]

I\, CRITICAL SAFETY WARNING: Identity Confusion

Do not confuse this compound with "2-Ethylhexanoic Acid" (CAS 149-57-5).[1]

« 2-Ethylhexanoic Acid is a liquid carboxylic acid classified as Repr. 1B (May damage the
unborn child).[2][3][4]

* 2-Amino-2-ethylhexanoic Acid is the amino-derivative.[1][5] While often less volatile, it
must be handled with the same high-level caution as its metabolic precursor due to potential
in vivo hydrolysis or metabolic mimicry.
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Disposal Directive: Due to its status as a synthetic, non-proteinogenic amino acid, this
compound must NEVER be disposed of down the drain. It requires thermal destruction
(incineration) to prevent environmental persistence and biological interference in wastewater
treatment systems.

Chemical Profile & Waste Characterization[1]

Before initiating disposal, verify the material against this profile to ensure accurate waste
stream segregation.

Parameter Data Operational Implication

Label as "Non-Proteinogenic

Chemical Name 2-Amino-2-ethylhexanoic acid ] ]
Amino Acid"
114781-15-6 Use for waste manifesting.[1]
CAS Number ) ]
(Generic/Racemic) [3]

High carbon content favors
Molecular Formula o )
incineration.[1]

) Solid (White crystalline Requires "Lab Pack" for pure
Physical State
powder) substance.[1]
B Water (Moderate), Polar Affects liquid waste
Solubility ) .
Organics segregation.[1]
o o ] o Can buffer solutions; check pH
Acidity/Basicity Amphoteric (Zwitterionic) o
before mixing.[1]
Manage as Non-RCRA
Non-Listed (Not P, U, or D Regulated Chemical Waste
RCRA Status . . .
listed) (unless mixed with solvents).

[1]

Pre-Disposal Protocol: The "Self-Validating"
System([1]
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To ensure safety and compliance, follow this self-validating workflow. This prevents the most
common laboratory accident: incompatible waste mixing.

Step 1: Segregation Logic
o Solid Waste: Segregate pure solids from reaction debris (gloves/wipes).
e Liquid Waste: Determine the carrier solvent.

o If Aqueous: Do not mix with strong oxidizers (e.g., Nitric Acid) as amino acids can form
unstable N-nitroso compounds or generate heat.

o If Organic: Segregate based on the solvent (Halogenated vs. Non-Halogenated).

Step 2: Container Selection
¢ Solid: High-density polyethylene (HDPE) wide-mouth jar.

 Liquid: HDPE carboy or Safety Can (if solvent is flammable).

 Validation: Inspect container integrity. Ensure the cap liner is compatible with the solvent
system.

Step 3: Labeling (Chain of Custody)

Every container must be labeled before waste is added.

» Required Fields:

o

Full Chemical Name (No abbreviations).

o

Constituents (e.g., "2-Amino-2-ethylhexanoic acid (5%), Methanol (95%)").

[¢]

Hazard Checkbox: Mark "Irritant” and "Reproductive Toxin" (Precautionary).

[e]

Date of Accumulation Start.

Disposal Workflows
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Scenario A: Disposal of Pure Solid (Expired or Excess
Reagent)

Objective: Isolate the chemical for high-temperature incineration.

Transfer: Move the solid material into a clear, sealable plastic bag (primary containment).
» Containerize: Place the sealed bag into a dedicated HDPE waste drum or "Lab Pack" pail.

» Packing Material: Surround the bag with an inert absorbent (vermiculite) to prevent
movement during transport.

» Manifesting: List under DOT shipping name "Waste Solids, Organic, N.O.S." (unless specific
hazardous constituents are present).

» Final Disposition: Ship to a TSDF (Treatment, Storage, and Disposal Facility) for
Incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Objective: Prevent precipitation and dangerous side reactions.
e pH Check: Before adding to a central waste carboy, check the pH of your reaction mixture.

o Why? Amino acids are zwitterionic. Adding a highly acidic solution to a basic waste stream
(or vice versa) can cause rapid heat generation or precipitation of the amino acid, clogging
the container.

e Solvent Compatibility:
o Halogenated Stream: If dissolved in DCM, Chloroform, etc.
o Non-Halogenated Stream: If dissolved in Methanol, Ethyl Acetate, etc.

o Aqueous Stream: If dissolved in water/buffers. Do not pour down the sink. Collect in
"Aqueous Chemical Waste" carboy.
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« Final Disposition: Fuel Blending (for high BTU organic solvents) or Incineration (for aqueous
streams).

Visual Decision Tree (Workflow)

The following diagram illustrates the logical flow for determining the correct waste stream.

Waste Generation:
2-Amino-2-ethylhexanoic acid

Determine Physical State

Solid (Pure/Debris) Liquid (Solution)
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N\
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(DO NOT DRAIN)
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(DCM, Chloroform) (MeOH, EtAc)
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Figure 1: Decision matrix for segregating 2-Amino-2-ethylhexanoic acid waste streams to
ensure regulatory compliance and safety.

Emergency Procedures (Spill Response)

In the event of a spill, immediate action prevents exposure and contamination.
Isolate: Evacuate the immediate area. Mark the zone.

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles. If
powder is airborne, use an N95 or P100 respirator.

Containment:

o Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA
vacuum dedicated to chemical cleanup.

o Liquid Spill: Cover with an inert absorbent (vermiculite or spill pads). Do not use sawdust
(combustible).

Cleanup: Scoop material into a disposal bag. Wipe the surface with water and soap. Place
all cleanup materials into the hazardous waste container.

Regulatory & Compliance Context

While 2-Amino-2-ethylhexanoic acid is not explicitly listed on the EPA's P-list or U-list, it falls
under the "Cradle-to-Grave" responsibility of the generator.[1]

US EPA (RCRA): If the waste does not exhibit characteristics of ignitability, corrosivity,
reactivity, or toxicity (D-codes), it is technically "Non-Hazardous." However, Best
Management Practice (BMP) dictates managing it as hazardous to prevent environmental
release.

TSCA: Ensure the chemical is used strictly for R&D purposes if it is not on the TSCA
inventory.

European Waste Catalogue (EWC): Assign code 16 05 06* (laboratory chemicals, consisting
of or containing hazardous substances, including mixtures of laboratory chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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